Cas no 1261970-31-3 (4-(4-Chloro-2-methoxyphenyl)-2-nitrobenzoic acid)

• Product Name: 4-(4-Chloro-2-methoxyphenyl)-2-nitrobenzoic acid
• CAS No: 1261970-31-3
• MF: C₁₄H₁₀ClNO₅
• MW: 307.685903072357
• MDL: MFCD18321692
• CID: 2766736
• PubChem ID: 53227558
• Update Time: 2025-05-20

4-(4-Chloro-2-methoxyphenyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID80691091
• 4-(4-CHLORO-2-METHOXYPHENYL)-2-NITROBENZOIC ACID
• MFCD18321692
• 4'-Chloro-2'-methoxy-3-nitro[1,1'-biphenyl]-4-carboxylic acid
• 1261970-31-3
• 4-(4-Chloro-2-methoxyphenyl)-2-nitrobenzoic acid, 95%
• 4-(4-Chloro-2-methoxyphenyl)-2-nitrobenzoic acid

• MDL： MFCD18321692
• Inchi： 1S/C14H10ClNO5/c1-21-13-7-9(15)3-5-10(13)8-2-4-11(14(17)18)12(6-8)16(19)20/h2-7H,1H3,(H,17,18)
• InChI Key： ZIBMMUJAHDLDGX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 307.0247501Da
• Monoisotopic Mass: 307.0247501Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(4-Chloro-2-methoxyphenyl)-2-nitrobenzoic acid

Introduction to 4-(4-Chloro-2-methoxyphenyl)-2-nitrobenzoic acid (CAS No. 1261970-31-3) in Modern Chemical Research

4-(4-Chloro-2-methoxyphenyl)-2-nitrobenzoic acid, identified by the chemical identifier CAS No. 1261970-31-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a nitro and chloro-substituted aromatic ring system, presents unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 4-(4-Chloro-2-methoxyphenyl)-2-nitrobenzoic acid consists of a benzoic acid core substituted with a nitro group at the 2-position and a chloro-methoxyphenyl group at the 4-position. This arrangement imparts distinct electronic and steric characteristics, enabling its utility in various chemical transformations. The presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups creates a balance that influences reactivity, making it a versatile building block for more complex molecular architectures.

In recent years, 4-(4-Chloro-2-methoxyphenyl)-2-nitrobenzoic acid has been explored for its potential applications in medicinal chemistry. Its aromatic system serves as a scaffold for designing novel bioactive molecules. The nitro group, in particular, can be further functionalized through reduction to an amine or through diazotization followed by coupling reactions, providing access to a wide range of derivatives. These derivatives have been investigated for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

One of the most compelling aspects of 4-(4-Chloro-2-methoxyphenyl)-2-nitrobenzoic acid is its role in the synthesis of heterocyclic compounds. Heterocycles are integral to many pharmacologically active agents due to their ability to mimic natural products and interact with biological targets. Researchers have leveraged the reactivity of this compound to construct fused rings such as pyrazoles, triazoles, and indoles, which are known for their therapeutic potential. The chloro and methoxy substituents further enhance its utility by participating in nucleophilic aromatic substitution (SNAr) reactions, allowing for controlled functionalization at specific positions.

The pharmaceutical industry has been particularly interested in 4-(4-Chloro-2-methoxyphenyl)-2-nitrobenzoic acid as a precursor for developing small-molecule inhibitors. These inhibitors target enzymes and receptors involved in disease pathways, offering potential treatments for conditions such as cancer, neurodegenerative disorders, and infectious diseases. For instance, studies have demonstrated its utility in generating inhibitors of kinases and phosphodiesterases, which play critical roles in cell signaling and metabolism. The nitro group's ability to act as a handle for further derivatization has been exploited to fine-tune binding affinities and selectivity.

Advances in computational chemistry have also contributed to the growing interest in 4-(4-Chloro-2-methoxyphenyl)-2-nitrobenzoic acid. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets before conducting costly wet-lab experiments. These predictions are often validated through experimental synthesis and biological testing, streamlining the drug discovery process. The combination of computational methods with traditional synthetic approaches has accelerated the development of novel therapeutics derived from this compound.

Another area where 4-(4-Chloro-2-methoxyphenyl)-2-nitrobenzoic acid has shown promise is in materials science. Its aromatic structure makes it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaics. The nitro group can be used to modulate electron transport properties, while the chloro and methoxy groups provide stability and processability. Researchers are exploring ways to incorporate this compound into conjugated polymers that exhibit enhanced performance in optoelectronic devices.

The environmental impact of synthesizing and using 4-(4-Chloro-2-methoxyphenyl)-2-nitrobenzoic acid is also a consideration in modern research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods, such as transition-metal-catalyzed cross-coupling reactions, are being optimized to improve efficiency while maintaining high yields. These sustainable approaches align with broader goals within the chemical industry to reduce the environmental footprint of pharmaceutical production.

In conclusion,4-(4-Chloro-2-methoxyphenyl)-2-nitrobenzoic acid (CAS No. 1261970-31-3) represents a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features enable diverse applications in drug development, materials science, and synthetic chemistry. As research continues to uncover new methodologies and applications,this compound will undoubtedly remain at the forefront of innovation in the chemical sciences.